Cas no 3993-79-1 (2-amino-5-iodo-1,4-dihydropyrimidin-4-one)

• Product Name: 2-amino-5-iodo-1,4-dihydropyrimidin-4-one
• CAS No: 3993-79-1
• MF: C₄H₄IN₃O
• MW: 236.998532295227
• MDL: MFCD30553794
• CID: 291817
• PubChem ID: 512017
• Update Time: 2025-07-19

2-amino-5-iodo-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-5-iodo-
• 2-amino-5-iodo-1H-pyrimidin-6-one
• C4H4IN3O
• 2-Amino-5-iodopyrimidin-4(1H)-one
• 2-amino-4-hydroxy-5-iodopyrimidine
• 2-Amino-5-iodopyrimidine-4-ol
• COBXLVJRFXFFSL-UHFFFAOYSA-N
• 2-Amino-5-iodo-4(3H)-pyrimidinone
• 2-amino-5-iodo-3H-pyrimidin-4-one
• AK573561
• 2-amino-5-iodo-3,4-dihydropyrimidin-4-one
• 2-amino-5-iodo-1,4-dihydropyrimidin-4-one
• AKOS015661698
• SCHEMBL3253375
• E87322
• SB60531
• Z1272073698
• EN300-96198
• 3993-79-1
• 2-amino-5-iodopyrimidin-4(3h)-one
• MFCD30553794
• AKOS030524164
• CS-0034720
• 2-AMINO-5-IODO-PYRIMIDIN-4-OL
• C13417
• DTXSID50333577
• DS-19660
• DB-134593
• 5-iodoisocytosine

• MDL： MFCD30553794
• Inchi： 1S/C4H4IN3O/c5-2-1-7-4(6)8-3(2)9/h1H,(H3,6,7,8,9)
• InChI Key： COBXLVJRFXFFSL-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N)NC1=O

Computed Properties

• Exact Mass: 236.93952
• Monoisotopic Mass: 236.93991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: -0.6

Experimental Properties

• PSA: 67.48

Additional information on 2-amino-5-iodo-1,4-dihydropyrimidin-4-one

Research Brief on 2-amino-5-iodo-1,4-dihydropyrimidin-4-one (CAS: 3993-79-1): Recent Advances and Applications

2-amino-5-iodo-1,4-dihydropyrimidin-4-one (CAS: 3993-79-1) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a building block for nucleoside analogs, antiviral agents, and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-amino-5-iodo-1,4-dihydropyrimidin-4-one via a modified Biginelli reaction, optimizing yield and purity for pharmaceutical applications. The study emphasized the compound's role as a precursor for iodinated pyrimidine analogs, which are crucial in the development of radiolabeled probes for diagnostic imaging. The researchers also reported improved solubility profiles compared to non-iodinated counterparts, suggesting enhanced bioavailability for therapeutic applications.

In the context of antiviral research, a recent preprint (2024) from Nature Chemical Biology revealed that derivatives of 2-amino-5-iodo-1,4-dihydropyrimidin-4-one exhibited potent inhibitory activity against RNA-dependent RNA polymerases in coronaviruses. The iodine moiety at the 5-position was found to be critical for binding to the viral polymerase active site, with molecular docking studies showing a unique halogen bonding interaction that enhances binding affinity. These findings position the compound as a promising scaffold for broad-spectrum antiviral development.

Oncology applications have also emerged, with a 2023 Cancer Research publication demonstrating that 2-amino-5-iodo-1,4-dihydropyrimidin-4-one derivatives can selectively inhibit DNA repair enzymes in cancer cells. The iodine atom facilitates radio-sensitization, making these compounds particularly valuable for combination therapies with radiotherapy. Clinical trials are anticipated to begin in 2025 for selected derivatives in glioblastoma treatment regimens.

From a chemical biology perspective, the compound's unique properties have enabled novel applications in protein labeling and tracking. A 2024 ACS Chemical Biology paper detailed its use in developing photoaffinity probes for studying protein-DNA interactions, leveraging the iodine atom for subsequent click chemistry modifications. This approach has opened new avenues for mapping nucleic acid-protein interaction networks in live cells.

Future research directions highlighted in recent reviews include exploring metal-catalyzed coupling reactions of the iodine moiety for diversity-oriented synthesis, as well as investigating the compound's potential in PROTAC (proteolysis targeting chimera) development. The unique electronic properties imparted by the iodine substituent continue to make 2-amino-5-iodo-1,4-dihydropyrimidin-4-one a molecule of significant interest across multiple pharmaceutical research domains.